Cas no 24353-88-6 (Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester)

Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester structure
24353-88-6 structure
Product Name:Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester
CAS No:24353-88-6
MF:C12H22N2O4
MW:258.314083576202
CID:259853
Update Time:2025-04-19

Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester
    • [2-(carbamoyloxymethyl)-2-methylpentyl] N-cyclopropylcarbamate
    • 2-methyl-2-propyl-1,3-propanediol carbamate cyclopropylcarbamate
    • Abbott 19957
    • Abbott-19957
    • BRN 2854471
    • LORBAMATE
    • Lorbamato [INN-Spanish]
    • Lorbamatum [INN-Latin]
    • NSC136659
    • Inchi: 1S/C12H22N2O4/c1-3-6-12(2,7-17-10(13)15)8-18-11(16)14-9-4-5-9/h9H,3-8H2,1-2H3,(H2,13,15)(H,14,16)
    • InChI Key: PTEUWWFEEPASRM-UHFFFAOYSA-N
    • SMILES: O(C(NC1CC1)=O)CC(C)(COC(N)=O)CCC

Computed Properties

  • Exact Mass: 258.15806
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing

Experimental Properties

  • PSA: 90.65
  • LogP: 2.86790
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